Cas no 852545-48-3 ([2-[1-(2-Methoxyethyl)-2,5-dimethylpyrrol-3-yl]-2-oxoethyl] 2-methylsulfanylpyridine-3-carboxylate)

• Product Name: [2-[1-(2-Methoxyethyl)-2,5-dimethylpyrrol-3-yl]-2-oxoethyl] 2-methylsulfanylpyridine-3-carboxylate
• CAS No: 852545-48-3
• MF: C₁₈H₂₂N₂O₄S
• MW: 362.443283557892
• CID: 5787048
• PubChem ID: 2571237
• Update Time: 2025-07-09

[2-[1-(2-Methoxyethyl)-2,5-dimethylpyrrol-3-yl]-2-oxoethyl] 2-methylsulfanylpyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• MLS002164760
• SR-01000067379-1
• 2-[1-(2-methoxyethyl)-2,5-dimethyl-1H-pyrrol-3-yl]-2-oxoethyl 2-(methylsulfanyl)pyridine-3-carboxylate
• 2-(1-(2-Methoxyethyl)-2,5-dimethyl-1H-pyrrol-3-yl)-2-oxoethyl 2-(methylthio)nicotinate
• HMS3086K10
• SR-01000067379
• 852545-48-3
• SMR001247131
• starbld0005399
• AKOS033645374
• [2-[1-(2-methoxyethyl)-2,5-dimethylpyrrol-3-yl]-2-oxoethyl] 2-methylsulfanylpyridine-3-carboxylate
• Z18837002
• AB00732498-01
• CHEMBL1715634
• DTXSID601326407
• EN300-26606614
• 2-[1-(2-methoxyethyl)-2,5-dimethyl-1H-pyrrol-3-yl]- 2-oxoethyl 2-(methylsulfanyl)pyridine-3-carboxylate
• 3-Pyridinecarboxylic acid, 2-(methylthio)-, 2-[1-(2-methoxyethyl)-2,5-dimethyl-1H-pyrrol-3-yl]-2-oxoethyl ester
• [2-[1-(2-Methoxyethyl)-2,5-dimethylpyrrol-3-yl]-2-oxoethyl] 2-methylsulfanylpyridine-3-carboxylate

• Inchi： 1S/C18H22N2O4S/c1-12-10-15(13(2)20(12)8-9-23-3)16(21)11-24-18(22)14-6-5-7-19-17(14)25-4/h5-7,10H,8-9,11H2,1-4H3
• InChI Key： JGGLJBZLPIRDPG-UHFFFAOYSA-N
• SMILES： S(C)C1C(=CC=CN=1)C(=O)OCC(C1C=C(C)N(CCOC)C=1C)=O

Computed Properties

• Exact Mass: 362.13002836g/mol
• Monoisotopic Mass: 362.13002836g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 9
• Complexity: 462
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 95.7Ų

Experimental Properties

• Density: 1.21±0.1 g/cm3(Predicted)
• Boiling Point: 556.0±50.0 °C(Predicted)
• pka: 1.32±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids

Additional information on [2-[1-(2-Methoxyethyl)-2,5-dimethylpyrrol-3-yl]-2-oxoethyl] 2-methylsulfanylpyridine-3-carboxylate

Introduction to [2-[1-(2-Methoxyethyl)-2,5-dimethylpyrrol-3-yl]-2-oxoethyl] 2-methylsulfanylpyridine-3-carboxylate (CAS No. 852545-48-3)

[2-[1-(2-Methoxyethyl)-2,5-dimethylpyrrol-3-yl]-2-oxoethyl] 2-methylsulfanylpyridine-3-carboxylate] is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, identified by its unique Chemical Abstracts Service (CAS) number 852545-48-3, represents a convergence of structural complexity and potential biological activity, making it a subject of intense study and exploration. The molecular architecture of this compound is characterized by a pyridine core, which is a pivotal feature in medicinal chemistry due to its prevalence in numerous bioactive molecules.

The structure of [2-[1-(2-Methoxyethyl)-2,5-dimethylpyrrol-3-yl]-2-oxoethyl] 2-methylsulfanylpyridine-3-carboxylate incorporates several key functional groups that contribute to its chemical reactivity and potential pharmacological properties. The presence of a pyrrol ring system at the 1-position of the pyridine moiety introduces a three-membered heterocycle that is known to enhance binding affinity and metabolic stability. Additionally, the 2-methoxyethyl side chain at the 1-position of the pyrrol ring adds another layer of complexity, potentially influencing both the solubility and interactions with biological targets.

The carboxylate group at the 3-position of the pyridine ring further enhances the compound's versatility in synthetic chemistry. This group can serve as a handle for further derivatization, allowing chemists to explore a wide range of analogues with tailored properties. The 2-methylsulfanyl substituent at the 2-position of the pyridine ring is another critical feature that may contribute to the compound's pharmacological profile by modulating electronic properties and steric interactions.

In recent years, there has been growing interest in developing novel heterocyclic compounds for therapeutic applications. The pyridine scaffold, in particular, has been extensively studied due to its ability to interact with biological macromolecules such as enzymes and receptors. [2-[1-(2-Methoxyethyl)-2,5-dimethylpyrrol-3-yl]-2-oxoethyl] 2-methylsulfanylpyridine-3-carboxylate exemplifies this trend by combining multiple heterocyclic systems into a single molecule.

The synthesis of this compound involves multi-step organic transformations that highlight the ingenuity of modern synthetic methods. The construction of the pyrrol ring system requires careful control over reaction conditions to ensure high yield and purity. Additionally, the introduction of the various functional groups necessitates a series of transformations that are both delicate and precise. These synthetic challenges underscore the complexity of working with such molecules but also highlight their synthetic elegance.

One of the most compelling aspects of [2-[1-(2-Methoxyethyl)-2,5-dimethylpyrrol-3-yl]-2-oxoethyl] 2-methylsulfanylpyridine-3-carboxylate is its potential as a lead compound for drug discovery. The combination of structural features suggests that it may exhibit multiple biological activities, making it an attractive candidate for further investigation. Current research in this area is focused on exploring its interactions with various biological targets, including enzymes and receptors involved in disease pathways.

Recent studies have begun to elucidate the pharmacological profile of related compounds that share structural motifs with [852545-48-3]. These studies have provided valuable insights into how specific structural features influence biological activity. For instance, modifications to the pyrrol ring system have been shown to significantly impact binding affinity and selectivity. Similarly, alterations to the substituents at the 3-position and 2-position of the pyridine ring have revealed new opportunities for optimizing pharmacological properties.

The development of computational tools has further accelerated the process of identifying promising lead compounds like [[852545-48-3] ] . These tools allow researchers to predict biological activity based on molecular structure, thereby enabling more efficient screening processes. By integrating experimental data with computational modeling, scientists can rapidly identify compounds that are most likely to exhibit desired biological effects.

In conclusion, [85^{th_{CAS no:No.85No.: No.:}}
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